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Compound of Interest

Compound Name: Palmitic acid-d4-2

Cat. No.: B15554548

In-Depth Technical Guide: Palmitic Acid-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on deuterated palmitic acid (Palmitic
acid-d4), a vital tool in metabolic research, drug development, and quantitative analysis. This
document details its chemical properties, and CAS numbers for different isomers, and provides
insights into its application.

Core Data Presentation

The following table summarizes the key quantitative data for different isomers of Palmitic acid-
d4. It is crucial to note the specific CAS number when sourcing this stable isotope for
experimental use, as the position of the deuterium atoms can be critical for certain analytical
methods.
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Property Value Isomer Information  Source(s)

Applicable to all listed

Molecular Formula C16H28D402 ] [1][2]13]
d4 isomers
This value is

Molecular Weight ~260.45 g/mol consistent across the [11[4115]

common d4 isomers.

Exact Mass ~260.265 g/mol [3114]
Hexadecanoic-

CAS Number 75736-47-9 ] [1][3][6]
5,5,6,6-d4 Acid

Palmitic acid-7,7,8,8-
CAS Number 75736-49-1 44 [21[51[71[8]

CAS Number 75736-57-1 Palmitic acid-d4-2 [9]

Varies by isomer (e.g.,

2,2,3,3- The IUPAC name
tetradeuteriohexadeca  specifies the location

IUPAC Name ] ) ] [3114]
noic acid, 5,5,6,6- of the deuterium

tetradeuteriohexadeca  atoms.

noic acid)
Unlabeled CAS " .

57-10-3 Palmitic Acid [31[5][10]
Number
Unlabeled Molecular - )

~256.42 g/mol Palmitic Acid [10][11]

Weight

Experimental Protocols and Applications

Palmitic acid-d4 serves as a crucial internal standard for quantitative analysis of fatty acids by
mass spectrometry (GC-MS or LC-MS) and as a tracer in metabolic studies.[7] Its deuteration
makes it distinguishable from its endogenous, non-deuterated counterpart, allowing for precise
tracking and quantification in biological systems.
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General Workflow for Fatty Acid Analysis using Palmitic
Acid-d4 as an Internal Standard

The following diagram outlines a typical workflow for the quantification of palmitic acid in a
biological sample.
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Caption: Workflow for quantifying palmitic acid using a deuterated internal standard.

Biological Role and Signaling

Palmitic acid, a common long-chain saturated fatty acid, is not only a key component of lipids
but also an active signaling molecule.[2] It is known to induce the expression of glucose-
regulated protein 78 (GRP78) and CCAAT/enhancer-binding protein homologous protein
(CHOP), which are markers of endoplasmic reticulum (ER) stress.[2][7][9] The use of labeled
palmitic acid, such as Palmitic acid-d4, is instrumental in tracing its metabolic fate and its role in
these signaling pathways.

Simplified Signhaling Pathway of Palmitic Acid-Induced
ER Stress

The following diagram illustrates the relationship between palmitic acid and the induction of ER
stress markers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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